1-(3-Nitrophenyl)-3-phenyl-2-propyn-1-one
Overview
Description
1-(3-Nitrophenyl)-3-phenyl-2-propyn-1-one, or 1-NP3PP, is a synthetic organic compound that has diverse applications in scientific research. It is a nitro-containing phenyl compound, which is a derivative of phenylacetylene. It is a colorless liquid that is soluble in both organic and aqueous solvents and is stable under normal conditions. 1-NP3PP has been used in a variety of laboratory experiments due to its unique properties, including its high reactivity and its ability to form strong hydrogen bonds.
Scientific Research Applications
Medicinal Chemistry
1-(3-Nitrophenyl)-3-phenyl-2-propyn-1-one: has potential applications in medicinal chemistry, particularly in the synthesis of Schiff bases . Schiff bases are compounds with a characteristic (>C=N-) linkage and are known for their versatility in drug development due to their structural variability and biological activity . They can serve as intermediates in the synthesis of various pharmaceuticals, including antibacterial, antifungal, and anticancer agents. The nitro group in the compound can be utilized to create compounds with specific pharmacological properties.
Materials Science
In materials science, this compound can contribute to the development of novel materials with specific electronic or optical properties. The presence of both a nitro group and a propynone moiety within its structure allows for the creation of polymers or coatings with unique characteristics, such as enhanced thermal stability or specific light absorption capabilities .
Environmental Science
The compound’s derivatives could be explored for environmental applications, such as the development of sensors for pollutants or the synthesis of materials capable of breaking down harmful substances. The nitrophenyl group, in particular, might interact with various environmental contaminants, facilitating their detection or removal .
Catalysis
1-(3-Nitrophenyl)-3-phenyl-2-propyn-1-one: can be used in catalysis, especially in the formation of metal-organic frameworks (MOFs) that serve as catalysts in various chemical reactions . MOFs are highly porous materials that can increase the efficiency of catalytic processes, including organic transformations and environmental remediation.
Coordination Chemistry
This compound can act as a ligand in coordination chemistry, forming complexes with metals that have applications ranging from catalysis to medicinal chemistry. The ability to form stable complexes with metals can lead to the development of new metal-based drugs or catalytic systems .
Asymmetric Synthesis
In asymmetric synthesis, the compound can be used to create chiral centers, which are crucial in the production of enantiomerically pure pharmaceuticals. The propynone core can be leveraged to introduce chirality into synthetic pathways, leading to the creation of compounds with specific stereochemical configurations .
properties
IUPAC Name |
1-(3-nitrophenyl)-3-phenylprop-2-yn-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9NO3/c17-15(10-9-12-5-2-1-3-6-12)13-7-4-8-14(11-13)16(18)19/h1-8,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JODIUOIVYGKAJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#CC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00354757 |
Source
|
| Record name | 2-Propyn-1-one, 1-(3-nitrophenyl)-3-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00354757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Nitrophenyl)-3-phenyl-2-propyn-1-one | |
CAS RN |
16616-39-0 |
Source
|
| Record name | 2-Propyn-1-one, 1-(3-nitrophenyl)-3-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00354757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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